Cas no 124930-62-7 (Thymidine,3'-azido-3'-deoxy-, 5'-(hydrogen methylphosphonate) (9CI))

• Product Name: Thymidine,3'-azido-3'-deoxy-, 5'-(hydrogen methylphosphonate) (9CI)
• CAS No: 124930-62-7
• MF: C₁₁H₁₆N₅O₆P
• MW: 345.24840259552
• CID: 184939
• PubChem ID: 452209
• Update Time: 2025-04-19

Thymidine,3'-azido-3'-deoxy-, 5'-(hydrogen methylphosphonate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-azido-3'-deoxy-, 5'-(hydrogen methylphosphonate) (9CI)
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-methylphosphinic acid
• 124930-62-7
• DTXSID50154522
• Thymidine, 3'-azido-3'-deoxy-, 5'-(hydrogen methylphosphonate)
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-methyl-phosphinic acid
• AZT-MeP
• 3'-Deoxy-3'-azidothymidine-5'-methylphosphonate

• Inchi： 1S/C11H16N5O6P/c1-6-4-16(11(18)13-10(6)17)9-3-7(14-15-12)8(22-9)5-21-23(2,19)20/h4,7-9H,3,5H2,1-2H3,(H,19,20)(H,13,17,18)/t7-,8+,9+/m0/s1
• InChI Key： FFVDOSQCTCGNTB-DJLDLDEBSA-N
• SMILES： P(C)(=O)(O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 345.08398
• Monoisotopic Mass: 345.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 153.93
• LogP: 0.50826